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Compound of Interest

Compound Name: 1-Phenylpentan-2-one

Cat. No.: B142835

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of 1-
phenylpentan-2-one, a compound of interest in various chemical and pharmaceutical research
fields. The data presented herein is compiled from verified chemical databases.

Quantitative Data Summary

The fundamental molecular and physical properties of 1-phenylpentan-2-one are summarized
in the table below for easy reference and comparison.

Property Value Unit

Molecular Formula C11H140

Molecular Weight 162.23 g/mol

Boiling Point 225 °C at 760 mmHg
Flash Point 99.7 °C

Density 0.96 g/cm3

Vapor Pressure 0.0885 mmHg at 25°C
Refractive Index 15
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Compound Identification

For accurate tracking and referencing in experimental and developmental workflows, the
following identifiers are provided:

e CAS Number: 6683-92-7[1][2]
« PubChem CID: 81188[1][3]
e EINECS Number: 229-726-8|2]

1-phenylpentan-2-one is also known by several synonyms, including Benzyl N-propyl ketone
and 1-Phenyl-2-pentanone.[1][2][3]

Structural and Property Overview

The following diagram illustrates the relationship between the compound and its key molecular
and physical properties.
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Core properties of 1-phenylpentan-2-one.

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties listed
above are standardized and can be found in comprehensive analytical chemistry literature. The
provided data is based on established methods such as:

o Mass Spectrometry: For the determination of molecular weight.
e Elemental Analysis: For confirming the molecular formula.
o Standard ASTM methods: For boiling point, flash point, and density measurements.

No specific novel experimental protocols or signaling pathway studies were identified for 1-
phenylpentan-2-one in the context of this guide's preparation.

Applications

1-Phenyl-2-pentanone is an aryl ketone compound.[2] It has been noted for its potential
application as a repellent in pesticides.[2] Further research may explore its utility as an
intermediate in fine chemical and pharmaceutical synthesis.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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